Cas no 1221792-65-9 (Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate)
1221792-65-9 structure
Product Name:Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
CAS No:1221792-65-9
MF:C10H8BrNO3
MW:270.07942199707
MDL:MFCD16140295
CID:1075134
PubChem ID:49757517
Update Time:2025-04-20
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate
- AG-L-57763
- BE-0015
- CTK6I9026
- methylbromomethylbenzoxazolecarboxylate
- MolPort-009-195-677
- DTXSID40677770
- AKOS005071901
- WYB79265
- SCHEMBL21839917
- Methyl 5-bromo-2-methylbenzo[d]oxazole-7-carboxylate
- 1221792-65-9
- MFCD16140295
- Methyl5-bromo-2-methylbenzo[d]oxazole-7-carboxylate
- CS-0318698
-
- MDL: MFCD16140295
- Inchi: 1S/C10H8BrNO3/c1-5-12-8-4-6(11)3-7(9(8)15-5)10(13)14-2/h3-4H,1-2H3
- InChI Key: MVPHFLJLVCCXGG-UHFFFAOYSA-N
- SMILES: BrC1C=C(C(=O)OC)C2=C(C=1)N=C(C)O2
Computed Properties
- Exact Mass: 268.96876g/mol
- Monoisotopic Mass: 268.96876g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 261
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 52.3Ų
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M047515-250mg |
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | 250mg |
$ 530.00 | 2022-06-04 | ||
| TRC | M047515-500mg |
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | 500mg |
$ 880.00 | 2022-06-04 | ||
| Apollo Scientific | OR40284-1g |
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | 95+% | 1g |
£224.00 | 2024-05-22 | |
| abcr | AB269266-1 g |
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate; 95% |
1221792-65-9 | 1 g |
€294.20 | 2023-07-20 | ||
| Chemenu | CM489532-1g |
Methyl 5-bromo-2-methylbenzo[d]oxazole-7-carboxylate |
1221792-65-9 | 95% | 1g |
$*** | 2023-04-03 | |
| Key Organics Ltd | BE-0015-1MG |
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | >95% | 1mg |
£37.00 | 2025-02-09 | |
| Key Organics Ltd | BE-0015-5MG |
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | >95% | 5mg |
£46.00 | 2025-02-09 | |
| Key Organics Ltd | BE-0015-10MG |
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | >95% | 10mg |
£63.00 | 2025-02-09 | |
| Key Organics Ltd | BE-0015-0.5G |
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | >95% | 0.5g |
£215.00 | 2025-02-09 | |
| Key Organics Ltd | BE-0015-1G |
methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate |
1221792-65-9 | >95% | 1g |
£330.00 | 2025-02-09 |
Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
1221792-65-9 (Methyl 5-bromo-2-methyl-1,3-benzoxazole-7-carboxylate) Related Products
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